Cas no 2171889-16-8 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid
• CAS No: 2171889-16-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5825391
• PubChem ID: 165580932
• Update Time: 2025-10-18

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid
• 2171889-16-8
• EN300-1529350
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N,4-dimethylpentanamido}butanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(2)19(15-25(30)29(3)14-8-13-26(31)32)16-28-27(33)34-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24H,8,13-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： DZSDZLPPCNJBJE-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(C)CCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid

Recent Advances in the Study of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid (CAS: 2171889-16-8)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid (CAS: 2171889-16-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a butanoic acid moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug delivery systems. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid using solid-phase peptide synthesis (SPPS) techniques. The researchers highlighted the compound's stability under various reaction conditions, making it a valuable building block for complex peptide architectures. The study also explored its compatibility with other protecting groups, providing insights into its versatility in multi-step synthetic processes.

In addition to its synthetic utility, recent investigations have explored the biological activities of this compound. A preprint article on bioRxiv (2024) reported that 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid exhibits moderate inhibitory effects on certain proteases involved in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to demonstrate its binding affinity to target enzymes, suggesting potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Another significant development is the exploration of this compound in drug delivery systems. A research team at MIT (2023) incorporated 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid into polymeric nanoparticles designed for targeted drug delivery. The Fmoc group was found to enhance the stability of the nanoparticles in physiological conditions, while the butanoic acid moiety facilitated conjugation with therapeutic payloads. Preliminary results showed improved drug release profiles and reduced off-target effects in murine models, indicating its potential as a versatile platform for nanomedicine.

Despite these advancements, challenges remain in the widespread application of this compound. Issues such as scalability of synthesis, potential toxicity at higher concentrations, and precise control over its reactivity in complex biological systems need to be addressed. Ongoing research aims to tackle these limitations through structural modifications and advanced formulation strategies.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,4-dimethylpentanamido}butanoic acid (CAS: 2171889-16-8) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activities, and potential utility in drug delivery. As research progresses, this compound may pave the way for novel therapeutic strategies and advanced materials in the biomedical field.